Cas no 921199-64-6 (Heptanoic acid, 2-acetyl-3-(2-oxoethyl)-, 1,1-dimethylethyl ester, (3R)-)
921199-64-6 structure
Product Name:Heptanoic acid, 2-acetyl-3-(2-oxoethyl)-, 1,1-dimethylethyl ester, (3R)-
CAS No:921199-64-6
MF:C15H26O4
MW:270.364545345306
CID:745482
PubChem ID:71422426
Update Time:2025-04-19
Heptanoic acid, 2-acetyl-3-(2-oxoethyl)-, 1,1-dimethylethyl ester, (3R)- Chemical and Physical Properties
Names and Identifiers
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- Heptanoic acid, 2-acetyl-3-(2-oxoethyl)-, 1,1-dimethylethyl ester, (3R)-
- tert-butyl (3R)-2-acetyl-3-(2-oxoethyl)heptanoate
- DTXSID40841454
- 921199-64-6
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- Inchi: 1S/C15H26O4/c1-6-7-8-12(9-10-16)13(11(2)17)14(18)19-15(3,4)5/h10,12-13H,6-9H2,1-5H3/t12-,13?/m1/s1
- InChI Key: BBSNYJVTWPGYHX-PZORYLMUSA-N
- SMILES: O(C(C)(C)C)C(C(C(C)=O)[C@@H](CC=O)CCCC)=O
Computed Properties
- Exact Mass: 270.18310931g/mol
- Monoisotopic Mass: 270.18310931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 60.4Ų
Heptanoic acid, 2-acetyl-3-(2-oxoethyl)-, 1,1-dimethylethyl ester, (3R)- Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
921199-64-6 (Heptanoic acid, 2-acetyl-3-(2-oxoethyl)-, 1,1-dimethylethyl ester, (3R)-) Related Products
- 1522-34-5(Ethyl 2-acetyl-4-methylpentanoate)
- 1522-46-9(Ethyl 2-Isopropylacetoacetate)
- 1540-28-9(Ethyl 2-acetylpentanoate)
- 1540-29-0(Ethyl 2-acetylhexanoate)
- 774-05-0(ethyl 2-oxocycloheptane-1-carboxylate)
- 607-97-6(Ethyl-2-ethylacetoacetate)
- 1115-30-6(Diethyl acetylsuccinate)
- 1501-06-0(Diethyl 2-acetylglutarate)
- 24317-94-0(Ethyl 2-acetylheptanoate)
- 29214-60-6(Ethyl 2-acetyloctanoate)
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